Cas no 1950635-12-7 (Thalidomide-O-amido-C2-NH2)

• Product Name: Thalidomide-O-amido-C2-NH2
• CAS No: 1950635-12-7
• MF: C₁₉H₁₉F₃N₄O₈
• MW: 488.37
• CID: 5070360
• Update Time: 2025-07-22

Thalidomide-O-amido-C2-NH2 Chemical and Physical Properties

Names and Identifiers

• Thalidomide-O-amido-C2-NH2

• Inchi： 1S/C17H18N4O6.C2HF3O2/c18-6-7-19-13(23)8-27-11-3-1-2-9-14(11)17(26)21(16(9)25)10-4-5-12(22)20-15(10)24;3-2(4,5)1(6)7/h1-3,10H,4-8,18H2,(H,19,23)(H,20,22,24);(H,6,7)
• InChI Key： UFWMSUYOVCMZDY-UHFFFAOYSA-N
• SMILES： C1=CC=C(OCC(=O)NCCN)C2C(=O)N(C3C(=O)NC(=O)CC3)C(=O)C1=2.OC(=O)C(F)(F)F

Additional information on Thalidomide-O-amido-C2-NH2

Comprehensive Overview of Thalidomide-O-amido-C2-NH2 (CAS No. 1950635-12-7): Structure, Applications, and Research Insights

Thalidomide-O-amido-C2-NH2 (CAS No. 1950635-12-7) is a chemically modified derivative of thalidomide, designed to enhance its pharmacological properties while minimizing historical side effects. This compound belongs to the class of immunomodulatory drugs (IMiDs) and has garnered significant attention in drug discovery and targeted therapy research. Its unique O-amido-C2-NH2 side chain introduces improved solubility and binding affinity, making it a promising candidate for proteolysis-targeting chimeras (PROTACs) and bioconjugation applications.

The structural modification of Thalidomide-O-amido-C2-NH2 addresses key limitations of the parent compound, such as instability and off-target effects. Researchers are particularly interested in its potential role in cancer immunotherapy, where it may modulate the cereblon E3 ligase pathway to degrade specific oncoproteins. Recent studies highlight its utility in multiple myeloma and inflammatory diseases, aligning with the growing demand for precision medicine solutions.

From a synthetic chemistry perspective, 1950635-12-7 exemplifies the trend toward functionalized small molecules in medicinal chemistry. Its amine-terminated linker (-C2-NH2) enables facile conjugation with fluorescent probes, antibodies, or nanoparticles, expanding its use in diagnostic imaging and drug delivery systems. This adaptability resonates with current biopharmaceutical trends, where multifunctional compounds are prioritized.

In the context of AI-driven drug design, Thalidomide-O-amido-C2-NH2 serves as a case study for structure-activity relationship (SAR) optimization. Computational models predict its enhanced pharmacokinetic profiles, including better blood-brain barrier penetration—a critical factor for neurological disorder treatments. These advancements answer frequent search queries like "How do modified thalidomide derivatives improve therapeutic efficacy?" or "What are the latest applications of cereblon-targeting molecules?".

Safety and regulatory aspects of CAS No. 1950635-12-7 adhere to global Good Laboratory Practice (GLP) standards. Unlike its predecessor, this derivative shows reduced teratogenic risks in preclinical trials, addressing historical concerns. Its development reflects the pharmaceutical industry’s shift toward safer analogs, a topic frequently explored in patient advocacy forums and clinical trial discussions.

Market analysts note rising interest in Thalidomide-O-amido-C2-NH2 among contract research organizations (CROs) and academic labs, driven by its versatility in bench-to-bedside research. Patent filings related to its synthetic methods and therapeutic combinations have surged, indicating robust intellectual property activity. This aligns with searches like "Novel thalidomide derivatives 2024" or "Emerging IMiDs for autoimmune diseases."

In summary, Thalidomide-O-amido-C2-NH2 (CAS No. 1950635-12-7) represents a convergence of chemical innovation and translational research. Its design principles and applications cater to contemporary needs in oncology, immunology, and biomaterials science, making it a focal point for both scientific literature and industry investments.